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Compound of Interest

Compound Name: 6-Bromooxazolo[4,5-b]pyridine

Cat. No.: B037191

In-Depth Technical Guide: 6-Bromooxazolo[4,5-
b]pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 6-
Bromooxazolo[4,5-b]pyridine, a key intermediate in pharmaceutical and agrochemical
research.

Core Molecular Data

The fundamental molecular attributes of 6-Bromooxazolo[4,5-b]pyridine are summarized
below. The data is compiled from various chemical suppliers and databases, ensuring a high
degree of accuracy. The primary identifier for this compound is its CAS number: 1260863-86-2.

Property Value Citations

Molecular Formula CeH3BrN20 [L1121[31[4115]

Molecular Weight Approximately 199.00 g/mol [1][5]
6-bromo-[2][6]oxazolo[4,5-

IUPAC Name o [5]
b]pyridine

CAS Number 1260863-86-2 [L][2103]15]16]
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Logical Relationship of Molecular Identifiers

The following diagram illustrates the direct relationship between the common name of the
compound and its fundamental molecular properties.

6-Bromooxazolo[4,5-b]pyridine

has has
Molecular Formula Molecular Weight
CeH3BrN20 ~199.00 g/mol

Click to download full resolution via product page

Caption: Relationship between compound name and its molecular properties.

Experimental Protocols and Applications

While specific, detailed experimental protocols are proprietary to the research entities utilizing
them, the scientific literature indicates that 6-Bromooxazolo[4,5-b]pyridine is a versatile
building block.

Applications in Synthesis:

¢ Kinase Inhibitors: This compound is a crucial intermediate in the synthesis of kinase
inhibitors, which are a cornerstone of modern oncology drug development.[6] The
oxazolopyridine core serves as a scaffold for developing clinical candidates.[6]

o Palladium-Catalyzed Cross-Coupling: The bromine substituent at the 6-position is
strategically important, enabling palladium-catalyzed cross-coupling reactions. This allows
for the introduction of diverse molecular fragments, which is essential for structure-activity
relationship (SAR) studies to optimize the binding affinity of drug candidates.[6]

o Agrochemicals: It also finds use as a building block in the development of novel herbicides.

[6]
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o Covalent Inhibitors: The electrophilic nature of the oxazole ring makes it a candidate for use
in the design of covalent inhibitors.[6]

» Chemical Biology: It has been utilized as a warhead for activity-based protein profiling
probes.[6]

Due to the proprietary and varied nature of its applications, a generalized experimental protocol
is not feasible. Researchers should refer to specific publications in journals such as Bioorganic
& Medicinal Chemistry for detailed synthetic methodologies related to their field of interest.[6]

Signaling Pathways

The specific signaling pathways targeted by derivatives of 6-Bromooxazolo[4,5-b]pyridine
are diverse and depend on the final molecular structure. As it is a key intermediate in the
development of kinase inhibitors, the final compounds are designed to interact with the ATP-
binding site of various kinases, thereby modulating specific signaling cascades implicated in
diseases such as cancer. The exact pathways (e.g., MAPK/ERK, PI3K/AKT/mTOR) are
determined by the kinase being targeted by the final drug molecule. A generalized signaling
pathway diagram for this intermediate would not be accurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-Bromooxazolo[4,5-b]pyridine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037191#6-bromooxazolo-4-5-b-pyridine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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